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Compound of Interest

Compound Name: 2-Cyclohexylethyl acetate

CAS No.: 21722-83-8

Cat. No.: B1585504

Get Quote

Introduction: Unveiling 2-Cyclohexylethyl Acetate
2-Cyclohexylethyl acetate (CAS No. 21722-83-8) is an ester characterized by its pleasant, sweet, and

fruity aroma with floral and green undertones.[1][2] This colorless oily liquid is a valuable ingredient in

the fragrance and flavor industries and presents interesting possibilities as a building block in synthetic

organic chemistry, including applications relevant to drug development.[3][4] This guide provides a

comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,

analytical characterization methods, and a discussion of its current and potential applications for

researchers and professionals in drug development.

Molecular Structure and Identification
The molecular structure of 2-cyclohexylethyl acetate consists of a cyclohexyl ring connected via an

ethyl bridge to an acetate group. This structure imparts a combination of lipophilicity from the

cyclohexane moiety and the characteristic ester functionality.
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Identifier Value Source(s)

IUPAC Name 2-cyclohexylethyl acetate [5]

CAS Number 21722-83-8 [5]

Molecular Formula C₁₀H₁₈O₂ [3]

Molecular Weight 170.25 g/mol [3]

InChI Key
NOTFZGFABLVTIG-

UHFFFAOYSA-N
[3]

SMILES CC(=O)OCCC1CCCCC1 [3]

Synonyms

Cyclohexaneethanol, acetate;

Cyclohexylethyl acetate;

Hexahydrophenethyl acetate

[6]

digraph "2_Cyclohexylethyl_acetate" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];

node [shape=plaintext, fontcolor="#202124"];

edge [color="#5F6368"];

// Atom nodes

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

C7 [label="C"];

C8 [label="C"];

O1 [label="O"];

C9 [label="C"];

O2 [label="O"];

C10 [label="C"];

H1[label="H", fontsize=10];

H2[label="H", fontsize=10];

H3[label="H", fontsize=10];

H4[label="H", fontsize=10];
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H5[label="H", fontsize=10];

H6[label="H", fontsize=10];

H7 [label="H", fontsize=10];

H8 [label="H", fontsize=10];

H9 [label="H", fontsize=10];

H10 [label="H", fontsize=10];

H11 [label="H", fontsize=10];

H12 [label="H", fontsize=10];

H13 [label="H", fontsize=10];

H14 [label="H", fontsize=10];

H15 [label="H", fontsize=10];

H16 [label="H", fontsize=10];

H17 [label="H", fontsize=10];

H18 [label="H", fontsize=10];

// Positioning

C1 [pos="0,0!"];

C2 [pos="1.4,0!"];

C3 [pos="2.1,1.2!"];

C4 [pos="1.4,2.4!"];

C5 [pos="0,2.4!"];

C6 [pos="-0.7,1.2!"];

C7 [pos="-2.1,1.2!"];

C8 [pos="-2.8,0!"];

O1 [pos="-3.5,1.2!"];

C9 [pos="-4.2,0!"];

O2 [pos="-4.9,1.2!"];

C10 [pos="-5.6,0!"];

H1[pos="-0.35, -0.6!" ];

H2[pos="0.35, -0.6!"];

H3[pos="1.75, -0.6!"];

H4[pos="1.75, 0.6!"];

H5[pos="2.45, 1.8!"];

H6[pos="2.8, 0.8!"];

H7 [pos="1.75, 3!"];

H8 [pos="1.05, 3!"];
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H9 [pos="-0.35, 3!"];

H10 [pos="0.35, 3!"];

H11 [pos="-1.05, 1.8!"];

H12 [pos="-2.45, 1.8!"];

H13 [pos="-2.45, 0.6!"];

H14 [pos="-3.15, -0.6!"];

H15 [pos="-6, -0.6!"];

H16 [pos="-5.25, -0.6!"];

H17 [pos="-5.95, 0.6!"];

H18 [pos="-0.7, 0.6!"];

// Bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

C6 -- C7;

C7 -- C8;

C8 -- O1;

O1 -- C9;

C9 -- O2 [style=double];

C9 -- C10;

C1 -- H1;

C1 -- H2;

C2 -- H3;

C2 -- H4;

C3 -- H5;

C3 -- H6;

C4 -- H7;

C4 -- H8;

C5 -- H9;

C5 -- H10;

C6 -- H18;

C7 -- H11;
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C7 -- H12;

C8 -- H13;

C8 -- H14;

C10 -- H15;

C10 -- H16;

C10 -- H17;

}

Caption: 2D Structure of 2-Cyclohexylethyl acetate.

Physicochemical Properties
A summary of the key physicochemical properties of 2-cyclohexylethyl acetate is provided below.

These properties are crucial for its handling, formulation, and application in various fields.

Property Value Source(s)

Appearance Colorless oily liquid [5]

Odor
Powerful, sweet-fruity, with floral

and green notes
[1][5]

Boiling Point 222 °C at 760 mmHg [5]

Density 0.95 g/mL at 25 °C [3]

Refractive Index 1.442 - 1.450 at 20 °C [1]

Flash Point 79.44 °C (175.00 °F) TCC [1]

Solubility
Insoluble in water; soluble in oils

and ethanol
[5]

logP 3.510 [5]

Synthesis of 2-Cyclohexylethyl Acetate
The most common and industrially viable method for the synthesis of 2-cyclohexylethyl acetate is the

Fischer esterification of 2-cyclohexylethanol with acetic acid, catalyzed by a strong acid. This reversible
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reaction is typically driven to completion by using an excess of one of the reactants or by removing

water as it is formed.

Reaction Scheme

Reactants Products

2-Cyclohexylethanol 2-Cyclohexylethyl Acetate

+ Acetic Acid
(H+ catalyst, Heat)

Acetic Acid Water

Click to download full resolution via product page

Caption: Fischer Esterification of 2-Cyclohexylethanol.

Experimental Protocol: Fischer Esterification
This protocol describes a laboratory-scale synthesis of 2-cyclohexylethyl acetate.

Materials:

2-Cyclohexylethanol (1.0 eq)

Glacial Acetic Acid (1.5 eq)

Concentrated Sulfuric Acid (catalytic amount, e.g., 1-2 mol%)

Toluene (as solvent and for azeotropic removal of water)

Saturated Sodium Bicarbonate Solution

Brine (Saturated Sodium Chloride Solution)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Round-bottom flask
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Dean-Stark apparatus

Condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-cyclohexylethanol,

glacial acetic acid, and toluene.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the reaction

mixture while stirring.

Azeotropic Distillation: Assemble a Dean-Stark apparatus and a condenser on the flask. Heat the

mixture to reflux. The toluene-water azeotrope will distill, and the water will be collected in the side

arm of the Dean-Stark trap, driving the equilibrium towards the product.

Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water collected

in the Dean-Stark trap. The reaction is complete when no more water is collected.

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel

and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid

catalyst and excess acetic acid), and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium

sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the toluene.

Purification: The crude product can be purified by vacuum distillation to obtain pure 2-
cyclohexylethyl acetate.

Analytical Characterization
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The identity and purity of synthesized 2-cyclohexylethyl acetate can be confirmed using a

combination of spectroscopic and chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is an ideal method for assessing the purity of 2-cyclohexylethyl acetate and confirming its

molecular weight.

Expected Retention Index: The Kovats retention index for 2-cyclohexylethyl acetate is

approximately 1233 on a standard non-polar column and 1591 on a standard polar column.[5]

Mass Spectrum: The electron ionization (EI) mass spectrum is expected to show a molecular ion

peak (M+) at m/z 170. Key fragment ions would arise from the cleavage of the ester group and the

cyclohexyl ring. The most abundant peaks are typically observed at m/z values of 43, 82, 81, 67, and

55.[5]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.

C=O Stretch: A strong absorption band is expected in the range of 1750-1735 cm⁻¹, characteristic of

the carbonyl group in an aliphatic ester.[7]

C-O Stretch: One or more strong bands are expected in the region of 1300-1000 cm⁻¹,

corresponding to the C-O single bond stretching vibrations of the ester.[7]

C-H Stretch: Absorption bands corresponding to sp³ C-H stretching of the cyclohexyl and ethyl

groups will be observed around 2925 and 2850 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the

molecule.

¹H NMR: The proton NMR spectrum will show characteristic signals for the different types of protons

in the molecule. The protons on the ethyl group adjacent to the oxygen will appear as a triplet, while

the methyl protons of the acetate group will be a singlet. The protons of the cyclohexyl ring will

appear as a complex multiplet.
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¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom. The

carbonyl carbon of the ester will have a chemical shift in the downfield region (around 170 ppm). The

carbons of the ethyl group and the cyclohexyl ring will appear in the upfield region.

Applications in Research and Drug Development
While 2-cyclohexylethyl acetate is primarily used in the fragrance and flavor industries, its chemical

structure presents opportunities for its application in pharmaceutical research and drug development.

As a Lipophilic Building Block
The cyclohexane moiety is a common structural motif in many approved drugs.[4] It can serve as a

bioisostere for phenyl or t-butyl groups, offering advantages such as improved metabolic stability and

three-dimensional diversity for better target engagement.[4] 2-Cyclohexylethyl acetate can be a

starting material or an intermediate in the synthesis of more complex molecules incorporating the

cyclohexylethyl scaffold.

Potential Role in Prodrug Design
The ester functionality of 2-cyclohexylethyl acetate makes it a candidate for use in prodrug strategies.

Ester prodrugs are often employed to enhance the lipophilicity of a parent drug, which can improve its

absorption, distribution, and ability to cross biological membranes.[8][9][10] The ester bond can be

designed to be cleaved by endogenous esterases, releasing the active drug at the desired site of

action. The cyclohexylethyl group could be explored as a lipophilic promoiety to be attached to polar

drugs to improve their pharmacokinetic properties.[2][11]

Prodrug In Vivo

Release

Active Drug (Polar) Ester Linkage 2-Cyclohexylethyl Moiety (Lipophilic) Esterase CleavageHydrolysis
Active Drug (Released at Target)

2-Cyclohexylethanol (Metabolized)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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